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Compound of Interest

Compound Name:
2-Chloro-5-(1-

methylcyclobutyl)pyridine

Cat. No.: B8095405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloro-5-(1-methylcyclobutyl)pyridine,

a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. The

document details its chemical identifiers, physicochemical properties, a plausible synthetic

pathway, and potential applications, offering a valuable resource for researchers engaged in

the design and synthesis of novel bioactive molecules.

Chemical Identity and Structure
2-Chloro-5-(1-methylcyclobutyl)pyridine is a heterocyclic compound featuring a pyridine ring

substituted with a chlorine atom at the 2-position and a 1-methylcyclobutyl group at the 5-

position. These structural features, particularly the introduction of a strained cyclobutyl moiety,

can significantly influence the molecule's conformational rigidity, lipophilicity, and metabolic

stability, making it an intriguing scaffold for exploring new chemical space in drug development.

Key Identifiers:
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Identifier Value

CAS Number 1935325-79-3[1]

SMILES CC1(c2ccc(Cl)nc2)CCC1[1]

InChIKey SGHJXPQZGNLIRD-UHFFFAOYSA-N

Molecular Formula C10H12ClN

Molecular Weight 181.66 g/mol

Below is a two-dimensional representation of the chemical structure of 2-Chloro-5-(1-
methylcyclobutyl)pyridine.
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Caption: Proposed synthetic workflow for 2-Chloro-5-(1-methylcyclobutyl)pyridine.

Experimental Protocol (Hypothetical):
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Preparation of the Organozinc Reagent: The (1-methylcyclobutyl)zinc halide can be prepared

in situ from the corresponding 1-bromo-1-methylcyclobutane and activated zinc metal in an

anhydrous aprotic solvent like tetrahydrofuran (THF).

Cross-Coupling Reaction: To a solution of 2-chloro-5-iodopyridine in THF, the palladium

catalyst (e.g., Pd(PPh3)4, 2-5 mol%) is added under an inert atmosphere (e.g., argon or

nitrogen). The freshly prepared solution of the (1-methylcyclobutyl)zinc halide is then added

dropwise to the reaction mixture.

Reaction Monitoring and Work-up: The reaction is typically stirred at room temperature or

slightly elevated temperatures and monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS) for the consumption of the starting materials.

Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium

chloride.

Purification: The product is extracted with an organic solvent (e.g., ethyl acetate), and the

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is then purified by column

chromatography on silica gel to afford the desired 2-Chloro-5-(1-
methylcyclobutyl)pyridine.

Causality in Experimental Choices:

Choice of Coupling Reaction: The Negishi coupling is selected for its high functional group

tolerance, which is crucial when dealing with potentially sensitive moieties. It often provides

higher yields and requires milder conditions compared to some other cross-coupling

methods.

Catalyst Selection: Tetrakis(triphenylphosphine)palladium(0) is a commonly used and

effective catalyst for a wide range of Negishi couplings.

Inert Atmosphere: The use of an inert atmosphere is critical to prevent the deactivation of the

palladium catalyst and the decomposition of the organozinc reagent, both of which are

sensitive to oxygen and moisture.

Anhydrous Solvent: Anhydrous THF is used to ensure the stability and reactivity of the

organometallic intermediates.
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Potential Applications in Drug Discovery
While specific biological activities of 2-Chloro-5-(1-methylcyclobutyl)pyridine have not been

extensively reported, its structural features suggest potential applications in medicinal

chemistry. Pyridine derivatives are a well-established class of pharmacophores found in

numerous approved drugs.

The introduction of a 1-methylcyclobutyl group can confer several advantageous properties:

Increased Lipophilicity: The cyclobutyl group increases the molecule's lipophilicity, which can

enhance its ability to cross cell membranes and improve its pharmacokinetic profile.

Metabolic Stability: The quaternary carbon of the 1-methylcyclobutyl moiety can block

potential sites of metabolic oxidation, leading to increased metabolic stability and a longer in

vivo half-life.

Structural Rigidity and Vectorial Projection: The constrained nature of the cyclobutyl ring

provides a rigid scaffold that can orient substituents in a well-defined three-dimensional

space. This can lead to higher binding affinity and selectivity for biological targets. The

cyclobutane ring is increasingly being utilized in medicinal chemistry to achieve favorable

pharmacological properties.

Given these characteristics, 2-Chloro-5-(1-methylcyclobutyl)pyridine could serve as a

valuable building block for the synthesis of novel compounds targeting a range of biological

targets, including kinases, G-protein coupled receptors (GPCRs), and enzymes. Its potential

therapeutic areas could span oncology, infectious diseases, and central nervous system

disorders, where substituted pyridines have shown significant promise.

Conclusion
2-Chloro-5-(1-methylcyclobutyl)pyridine represents an interesting scaffold for the

development of new chemical entities in drug discovery. This guide has provided its key

chemical identifiers, predicted physicochemical properties, and a plausible synthetic route

based on the robust Negishi cross-coupling reaction. The unique structural features of this

molecule, particularly the presence of the 1-methylcyclobutyl group, suggest that it could be a

valuable starting point for the design of novel therapeutic agents with improved

pharmacokinetic and pharmacodynamic properties. Further experimental investigation into its
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synthesis, properties, and biological activity is warranted to fully explore its potential in

medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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